Cas no 2171757-73-4 (3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid)

• Product Name: 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid
• CAS No: 2171757-73-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6125991
• PubChem ID: 165824074
• Update Time: 2025-05-19

3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid
• 3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]butanoic acid
• EN300-1493451
• 2171757-73-4

• Inchi： 1S/C26H30N2O6/c1-3-9-23(25(31)27-15-17(33-4-2)14-24(29)30)28-26(32)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h3,5-8,10-13,17,22-23H,1,4,9,14-16H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DANDFNIDCDBCCV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)OCC)=O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid

Research Brief on 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid (CAS: 2171757-73-4)

Recent studies on the compound 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid (CAS: 2171757-73-4) have highlighted its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its role in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it aids in the stepwise assembly of peptides with high efficiency and minimal side reactions.

One of the key findings from recent research is the compound's utility in the synthesis of complex peptide-based therapeutics. The Fmoc group provides stability during the synthesis process, while the ethoxy and pent-4-enamido functionalities offer versatility for further chemical modifications. Studies have demonstrated that this compound can be used to introduce specific amino acid residues into peptide chains, enabling the creation of tailored peptides with enhanced biological activity. This has significant implications for the development of targeted therapies, particularly in oncology and infectious diseases.

In addition to its applications in peptide synthesis, 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid has also been explored as a building block for the development of small-molecule inhibitors. Researchers have utilized its reactive sites to design compounds that can modulate key biological pathways, such as protein-protein interactions and enzyme activity. Preliminary results suggest that derivatives of this compound exhibit promising inhibitory effects against specific targets, paving the way for further optimization and preclinical evaluation.

The synthesis and characterization of this compound have been detailed in several recent publications, with a focus on optimizing yield and purity. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm the structural integrity and purity of the compound. These studies underscore the importance of rigorous quality control in the production of such specialized chemicals, particularly when they are intended for use in pharmaceutical applications.

Looking ahead, the potential of 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid extends beyond its current applications. Ongoing research is exploring its use in the development of novel drug delivery systems, where its chemical properties could be leveraged to enhance the stability and bioavailability of therapeutic agents. Furthermore, its compatibility with automated synthesis platforms makes it a valuable tool for high-throughput screening and combinatorial chemistry, accelerating the discovery of new bioactive molecules.

In conclusion, 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidobutanoic acid (CAS: 2171757-73-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, small-molecule inhibitor development, and drug delivery highlight its broad utility and potential for future innovations. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications.